2-((5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-[[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C19H16F3N3O5S/c1-27-13-7-8-15(28-2)14(9-13)17-24-25-18(29-17)31-10-16(26)23-11-3-5-12(6-4-11)30-19(20,21)22/h3-9H,10H2,1-2H3,(H,23,26)
• InChI Key: NTUQIZYHWAWCLH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NN=C(O2)SCC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C19H16F3N3O5S
• Molecular Weight: 455.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a 1,3,4-oxadiazole ring, a thioether group, and a trifluoromethoxyphenyl group. The presence of these groups suggests that the compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the 1,3,4-oxadiazole ring, the thioether group, and the trifluoromethoxyphenyl group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the 1,3,4-oxadiazole ring might undergo reactions typical of heterocyclic compounds, while the thioether group could participate in reactions involving sulfur.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethoxy group could affect the compound’s polarity and solubility.

Scientific Research Applications

Antimicrobial and Hemolytic Activity

Compounds related to 2-((5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide have been synthesized and evaluated for their antimicrobial and hemolytic activities. The series involving 2,5-disubstituted 1,3,4-oxadiazole compounds exhibits significant activity against various microbial species, demonstrating a potential for further biological screening and application trials. These compounds have shown variable extents of activity relative to reference standards, with specific derivatives identified as potent against a selected panel of microbes. The hemolytic activity assessment suggests lower toxicity for most compounds in the series, indicating their safety profile for further investigations, except for a few with higher cytotoxicity (Gul et al., 2017).

Enzyme Inhibition Potential

Further research into the 1,3,4-oxadiazole scaffold reveals compounds synthesized from different aryl/aralkyl organic acids showing relative activity against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and lipoxygenase enzymes (LOX). This indicates the potential of these compounds for the development of enzyme inhibitors that could play a significant role in treating diseases associated with enzyme dysfunction (Rehman et al., 2013).

Anticancer Activity

The 1,3,4-oxadiazole derivatives have also been synthesized and tested for their anticancer activities. Certain derivatives demonstrate significant antibacterial activity, suggesting their utility as potent antibacterial agents. The structural elucidation of these compounds through various spectroscopic techniques lays the groundwork for their potential therapeutic applications (Ramalingam et al., 2019).

Future Directions

The study of complex organic molecules like this one is a vibrant area of research in chemistry. Future work could explore the synthesis, properties, and potential applications of this compound.